![molecular formula C10H11NO3 B6195530 methyl 7-hydroxy-5H,6H,7H-cyclopenta[b]pyridine-2-carboxylate CAS No. 2680537-35-1](/img/new.no-structure.jpg)
methyl 7-hydroxy-5H,6H,7H-cyclopenta[b]pyridine-2-carboxylate
Overview
Description
Methyl 7-hydroxy-5H,6H,7H-cyclopenta[b]pyridine-2-carboxylate is a chemical compound with a unique structure that includes a cyclopenta[b]pyridine ring system
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of methyl 7-hydroxy-5H,6H,7H-cyclopenta[b]pyridine-2-carboxylate typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the use of active methylene halogen derivatives as alkylating agents . The reaction conditions often include the use of catalysts such as Mn(OTf)2 and oxidants like t-BuOOH in aqueous solutions .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. the principles of large-scale organic synthesis, including optimization of reaction conditions and purification processes, would apply.
Chemical Reactions Analysis
Types of Reactions
Methyl 7-hydroxy-5H,6H,7H-cyclopenta[b]pyridine-2-carboxylate can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using catalysts like Mn(OTf)2 and oxidants such as t-BuOOH.
Substitution: It can participate in substitution reactions, particularly when active methylene halogen derivatives are used as alkylating agents.
Common Reagents and Conditions
Oxidation: Mn(OTf)2 as a catalyst and t-BuOOH as an oxidant in aqueous solutions.
Substitution: Active methylene halogen derivatives as alkylating agents.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield dihydro-cyclopenta[b]pyridin-5-one analogues .
Scientific Research Applications
Methyl 7-hydroxy-5H,6H,7H-cyclopenta[b]pyridine-2-carboxylate has several scientific research applications:
Chemistry: It is used as a precursor in the synthesis of various analogues and derivatives.
Medicine: Research into its potential therapeutic effects and mechanisms of action.
Industry: Possible applications in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of methyl 7-hydroxy-5H,6H,7H-cyclopenta[b]pyridine-2-carboxylate involves its interaction with specific molecular targets and pathways
Comparison with Similar Compounds
Similar Compounds
- 6,7-dihydro-5H-cyclopenta[b]pyridin-5-one analogues
- 3-amino-6,7-dihydro-5H-cyclopenta[b]thieno-[3,2-e]pyridines
Uniqueness
Methyl 7-hydroxy-5H,6H,7H-cyclopenta[b]pyridine-2-carboxylate is unique due to its specific functional groups and the potential for diverse chemical reactions. Its structure allows for various modifications, making it a versatile compound for research and industrial applications.
Properties
CAS No. |
2680537-35-1 |
|---|---|
Molecular Formula |
C10H11NO3 |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
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